Structural Identity: Imine vs. Amine Comparator
The target compound is the (Z)-imine (C9H14N4O, MW 194.23) . Its closest commercially available analog is the reduced secondary amine, Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)amine (CAS 1465451-07-3, C9H16N4O, MW 196.25) . The critical differentiation is the oxidation state at the C4 substituent: an sp²-hybridized methanimine versus an sp³-hybridized methanamine. The two compounds are not interchangeable; the imine offers a reactive handle (e.g., for reduction, nucleophilic addition, or dynamic covalent chemistry) that is absent in the saturated amine. No biological activity data exist for either compound, so all differentiation is solely chemical-structural, not performance-based.
| Evidence Dimension | Chemical structure (oxidation state at C4 substituent) |
|---|---|
| Target Compound Data | (Z)-imine; C9H14N4O; MW 194.23; contains C=N double bond |
| Comparator Or Baseline | Saturated amine (CAS 1465451-07-3); C9H16N4O; MW 196.25; contains C–N single bond |
| Quantified Difference | Difference of 2 hydrogen atoms; molecular weight difference 2.02 g/mol |
| Conditions | Structural comparison; no assay data available |
Why This Matters
This defines the compound's sole verifiable distinction: procurement of the imine is required only if the specific (Z)-C=N geometry and reactivity are essential to the downstream application; otherwise, the more readily available amine may suffice.
